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Compound of Interest

Compound Name:
5-Fluoro-2-hydroxybenzaldehyde

oxime

CAS No.: 2059178-06-0; 91407-40-8

Cat. No.: B2953579

Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and analytical significance of 2,4-Diamino-6-chloropyrimidine 3-oxide. While the initial inquiry

referenced CAS number 52220-86-9, extensive database cross-referencing has identified the

correct and active CAS Registry Number for this compound as 35139-67-4. This document will

proceed with the validated CAS number. This guide is intended to serve as a critical resource

for professionals engaged in pharmaceutical development, quality control, and synthetic

chemistry, offering in-depth insights into the molecule's characteristics and its role as a

significant impurity in the synthesis of Minoxidil.

Chemical Identity and Molecular Structure
2,4-Diamino-6-chloropyrimidine 3-oxide is a heterocyclic organic compound with a pyrimidine

core. The structural uniqueness of this molecule lies in the N-oxide functional group at the 3-
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position of the pyrimidine ring, which significantly influences its chemical properties and

reactivity.

Systematic and Common Names
Systematic Name: 2,4-Diamino-6-chloropyrimidine 3-oxide[1]

Common Synonyms: 6-Chloro-2,4-diaminopyrimidine 3-oxide, 2,4-Diamino-6-

chloropyrimidine 3-N-oxide, Minoxidil EP Impurity A[2]

Molecular Formula and Weight
The elemental composition of the molecule is represented by the formula C4H5ClN4O. Based

on this, the key molecular weight parameters are tabulated below.

Parameter Value

Molecular Formula C4H5ClN4O

Molecular Weight 160.56 g/mol

Monoisotopic Mass 160.0155 Da

Structural Representation
The two-dimensional structure of 2,4-Diamino-6-chloropyrimidine 3-oxide is depicted below,

illustrating the arrangement of its constituent atoms and functional groups.

Caption: 2D structure of 2,4-Diamino-6-chloropyrimidine 3-oxide.

Physicochemical Properties and Identifiers
A comprehensive understanding of the physicochemical properties of 2,4-Diamino-6-

chloropyrimidine 3-oxide is essential for its handling, analysis, and application in a research or

industrial setting.

Key Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://echa.europa.eu/registration-dossier/-/registered-dossier/16732
https://cymitquimica.com/cas/35139-67-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2953579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the primary identifiers for this compound, facilitating its

unambiguous identification across various databases and regulatory documents.

Identifier Value

CAS Number 35139-67-4

EC Number 609-076-5

InChI
InChI=1S/C4H5ClN4O/c5-2-1-3(6)9(10)4(7)8-

2/h1H,6H2,(H2,7,8)

InChIKey CFHPTZFRFWGDPD-UHFFFAOYSA-N

Canonical SMILES Nc1cc(Cl)nc(N)[n+]1[O-]

Physical and Chemical Properties
While extensive experimental data on the physical properties of this specific compound is not

widely published, its structural features suggest it is a solid at room temperature with some

degree of polarity conferred by the amino and N-oxide groups.[2]

Role in Pharmaceutical Analysis and Drug
Development
The primary significance of 2,4-Diamino-6-chloropyrimidine 3-oxide in the pharmaceutical

industry is its classification as a process impurity in the synthesis of Minoxidil.[2][3] Minoxidil is

a widely used medication for the treatment of hypertension and androgenetic alopecia.

Impurity Profiling in Minoxidil Synthesis
The manufacturing process of active pharmaceutical ingredients (APIs) such as Minoxidil can

lead to the formation of structurally related impurities. Regulatory bodies worldwide mandate

the identification, quantification, and control of such impurities to ensure the safety and efficacy

of the final drug product. 2,4-Diamino-6-chloropyrimidine 3-oxide is a known impurity that must

be monitored during the quality control of Minoxidil.[3]

The workflow for impurity profiling in this context can be visualized as follows:
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Caption: Workflow for impurity profiling of Minoxidil.

Safety and Handling
As with any chemical substance, proper safety precautions should be observed when handling

2,4-Diamino-6-chloropyrimidine 3-oxide. A comprehensive Safety Data Sheet (SDS) should be

consulted prior to use. General safety recommendations include:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Ventilation: Use in a well-ventilated area to avoid inhalation of dust.

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam in the

event of a fire.[4]

Conclusion
2,4-Diamino-6-chloropyrimidine 3-oxide, correctly identified by CAS number 35139-67-4, is a

molecule of significant interest to the pharmaceutical industry, primarily due to its role as a

process impurity in the synthesis of Minoxidil. A thorough understanding of its molecular

structure, properties, and analytical detection is crucial for ensuring the quality and safety of

this widely used therapeutic agent. This guide provides a foundational understanding of this

compound for researchers and professionals in drug development and quality assurance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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